Cas no 111769-66-5 (Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate])

• Product Name: Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate]
• CAS No: 111769-66-5
• MF: C₂₆H₄₂N₇O₂₀P₃S
• MW: 897.632868289948
• CID: 161188
• PubChem ID: 3082626
• Update Time: 2025-04-19

Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate] Chemical and Physical Properties

Names and Identifiers

• Coenzyme A,S-[5-hydrogen (2R)-2-hydroxypentanedioate] (9CI)
• (4R)-5-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino
• 2-hydroxyglutaryl-1-coenzyme A
• (9R,20R)-1-[(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-4-hydroxy-3-(phosphonooxy)tetrahydrofuran-2-yl]-3,5,9,20-tetrahydroxy-8,8-dimethyl-10,14,19-trioxo-2,4,6-trioxa-18-thia-11,15-diaza-3,5-diphosphatricosan-23-oic acid 3,5-dioxide (non-preferred name)
• 2-Hydroxyglutaryl-1-coa
• Coenzyme A, S-(5-hydrogen 2-hydroxypentanedioate), (R)-
• (4R)-5-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethylsulfanyl]-4-hydroxy-5-oxopentanoic acid
• DTXSID50920562
• 9-{5-O-[{[(4-{[3-({2-[(4-Carboxy-2-hydroxybutanoyl)sulfanyl]ethyl}imino)-3-hydroxypropyl]imino}-3,4-dihydroxy-2,2-dimethylbutoxy)(hydroxy)phosphoryl]oxy}(hydroxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
• 111769-66-5
• CHEBI:134246
• (R)-2-hydroxyglutaryl-coenzyme A
• SCHEMBL421319
• ITRSBJZNLOYNNR-WZZMXTMRSA-N
• 3'-phosphoadenosine 5'-{3-[(3R)-4-{[3-({2-{[(2R)-4-carboxy-2-hydroxybutanoyl]sulfanyl}ethyl}amino)-3-oxopropyl]amino}-3-hydroxy-2,2-dimethyl-4-oxobutyl] dihydrogen diphosphate}
• (R)-(2-Hydroxyglutaryl)coenzyme A
• (R)-2-Hydroxyglutaryl-1-CoA
• Coenzyme A, S-[5-hydrogen (2R)-2-hydroxypentanedioate]

• Inchi： 1S/C26H42N7O20P3S/c1-26(2,20(39)23(40)29-6-5-15(35)28-7-8-57-25(41)13(34)3-4-16(36)37)10-50-56(47,48)53-55(45,46)49-9-14-19(52-54(42,43)44)18(38)24(51-14)33-12-32-17-21(27)30-11-31-22(17)33/h11-14,18-20,24,34,38-39H,3-10H2,1-2H3,(H,28,35)(H,29,40)(H,36,37)(H,45,46)(H,47,48)(H2,27,30,31)(H2,42,43,44)/t13-,14-,18-,19-,20+,24-/m1/s1
• InChI Key： ITRSBJZNLOYNNR-WZZMXTMRSA-N
• SMILES： S(C([C@@H](CCC(=O)O)O)=O)CCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)(O)O)O)=O)=O

Computed Properties

• Exact Mass: 897.14181892g/mol
• Monoisotopic Mass: 897.14181892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 57
• Rotatable Bond Count: 24
• Complexity: 1560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.4
• Topological Polar Surface Area: 447Ų